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Compound of Interest

Compound Name: 2-(4-Iodophenyl)ethanol

CAS No.: 52914-23-5

Cat. No.: B1305254

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-(4-Iodophenyl)ethanol, a key

halogenated aromatic alcohol. The document details its chemical identity, including its IUPAC

name and various synonyms, and presents its physicochemical properties in a structured

format. A significant focus is placed on a validated laboratory-scale synthesis protocol via the

reduction of 2-(4-iodophenyl)acetic acid, with an emphasis on the mechanistic rationale and

procedural safety. Furthermore, this guide explores the compound's critical role as a versatile

building block in medicinal chemistry and drug development, supported by examples from the

scientific literature. This document is intended to serve as a vital resource for researchers,

chemists, and professionals in the pharmaceutical and life sciences industries, providing both

foundational knowledge and practical insights into the synthesis and application of this

important chemical intermediate.

Introduction: The Significance of Halogenated
Phenethyl Alcohols in Modern Drug Discovery
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Phenethyl alcohols and their derivatives are a class of compounds that form the structural

backbone of numerous biologically active molecules, including neurotransmitters, hormones,

and a wide array of pharmaceuticals. The introduction of a halogen atom, such as iodine, onto

the phenyl ring—as in the case of 2-(4-Iodophenyl)ethanol—profoundly influences the

molecule's steric and electronic properties. The iodine substituent can enhance metabolic

stability, modulate lipophilicity, and provide a reactive handle for further synthetic

transformations, such as cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). These

characteristics make 2-(4-Iodophenyl)ethanol a highly valuable and sought-after intermediate

in the synthesis of complex molecular architectures for drug discovery and development. Its

utility spans from the creation of novel small-molecule inhibitors to the development of

sophisticated imaging agents.

Compound Profile: 2-(4-Iodophenyl)ethanol
A precise understanding of a compound's identity and properties is fundamental to its effective

application in a research and development setting.

Nomenclature and Chemical Identity
IUPAC Name: 2-(4-iodophenyl)ethan-1-ol[1][2]

Common Synonyms: 4-Iodophenethyl alcohol, p-Iodophenethyl alcohol, Benzeneethanol, 4-

iodo-, 4-Iodophenylethylalcohol[1][3]

CAS Number: 52914-23-5[1][3]

Molecular Formula: C₈H₉IO[1][3]

Molecular Weight: 248.06 g/mol [1][3]

InChI Key: GYUSTTSSRXDFKG-UHFFFAOYSA-N

Physicochemical Properties
The physical and chemical properties of 2-(4-Iodophenyl)ethanol dictate its handling, storage,

and reaction conditions. These are summarized in the table below.
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Property Value References

Appearance Off-white to yellow solid [1]

Melting Point 48-49 °C [1]

Boiling Point 275.7 °C at 760 mmHg [3]

Density 1.749 g/cm³ [1][3]

Flash Point 121 °C [1]

pKa 14.79 ± 0.10 (Predicted) [1]

Storage Temperature 2-8°C, protect from light [1]

Synthesis and Mechanistic Considerations
The most common and reliable laboratory-scale synthesis of 2-(4-Iodophenyl)ethanol involves

the reduction of the corresponding carboxylic acid, 2-(4-iodophenyl)acetic acid. This method is

favored for its high selectivity and relatively mild reaction conditions.

Synthetic Route: Reduction of 2-(4-Iodophenyl)acetic
acid
The conversion of a carboxylic acid to a primary alcohol is a fundamental transformation in

organic synthesis. While strong reducing agents like lithium aluminum hydride (LAH) are

effective, borane complexes offer a safer and more chemoselective alternative, avoiding the

reduction of other sensitive functional groups.
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Starting Materials

Reaction Step

Aqueous Workup & Extraction

Isolation

Final Product

2-(4-Iodophenyl)acetic acid
(CAS: 1798-06-7)

Reduction of Carboxylic Acid
(Room Temperature, 6 hours)

Borane-THF Complex (1M) Anhydrous THF

Quench with Saturated NaCl

Adjust pH to 13 with NaOH(aq)

Extract with Ethyl Acetate

Dry Organic Phase (Na₂SO₄)

Filter drying agent

Concentrate under reduced pressure

2-(4-Iodophenyl)ethanol
(Light orange solid)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-(4-Iodophenyl)ethanol.
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Detailed Experimental Protocol
Causality and experimental choices are explained in italics.

Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet, add 2-(4-iodophenyl)acetic acid (2.00 g, 7.63 mmol).

Expertise: The use of a nitrogen atmosphere is crucial to prevent the introduction of

moisture, which would quench the highly reactive borane reagent, leading to lower yields.

Dissolution: Add anhydrous tetrahydrofuran (THF, 150 mL) to the flask and stir until the acid

is fully dissolved.

Expertise: Anhydrous THF is the solvent of choice due to its ability to dissolve the starting

material and its compatibility with the borane reagent. Its relatively low boiling point also

facilitates removal during the workup.

Addition of Reducing Agent: Slowly add borane-tetrahydrofuran complex (1.0 M solution in

THF, 7.63 mL, 7.63 mmol) dropwise to the stirred solution at room temperature.

Expertise: A slow, dropwise addition is essential to control the exothermic reaction and

prevent the formation of byproducts. Adding the reagent too quickly can lead to a

dangerous temperature increase and reduced selectivity.

Reaction: Stir the reaction mixture continuously for 6 hours at room temperature.

Expertise: A 6-hour reaction time is typically sufficient for the complete reduction of the

carboxylic acid. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) by observing the disappearance of the starting material spot.

Quenching and Workup: Upon completion, carefully dilute the reaction mixture with a

saturated sodium chloride solution. Adjust the pH to approximately 13 with an aqueous

sodium hydroxide solution.

Expertise: The reaction is quenched to destroy any excess borane. Basification is

necessary to deprotonate the borate esters formed during the reaction, making the desired

alcohol product more soluble in the organic extraction solvent.
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Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50

mL). Combine the organic phases.

Drying and Isolation: Dry the combined organic layers over anhydrous sodium sulfate. Filter

to remove the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.[1]

Trustworthiness: The resulting light orange solid (yield ~33%) can often be used in

subsequent reactions without further purification.[1] For applications requiring high purity,

the product can be purified by column chromatography on silica gel.

Characterization: The identity and purity of the product should be confirmed by analytical

techniques such as NMR spectroscopy and mass spectrometry. The expected low-resolution

mass spectrometry (ESI) result is m/z 271.1 [M+Na]⁺.[1]

Applications in Medicinal Chemistry and Drug
Development
2-(4-Iodophenyl)ethanol is not typically an active pharmaceutical ingredient (API) itself but

serves as a crucial precursor and building block in the synthesis of a wide range of biologically

active molecules.

Role as a Versatile Synthetic Intermediate
The true value of 2-(4-Iodophenyl)ethanol lies in the reactivity of its two functional groups: the

primary alcohol and the aryl iodide.
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Alcohol (-OH) Reactions

Aryl Iodide (C-I) Reactions

2-(4-Iodophenyl)ethanol

Esterification
(e.g., with Acyl Chlorides)RCOCl

Etherification
(e.g., Williamson Ether Synthesis)

NaH, R-X

Oxidation
(to Aldehyde or Carboxylic Acid)

PCC, DMP

Suzuki Coupling
(C-C bond formation)

Ar-B(OH)₂, Pd cat.

Heck Coupling
(C-C bond formation)

Alkene, Pd cat.

Sonogashira Coupling
(C-C bond formation)

Alkyne, Pd/Cu cat.

Buchwald-Hartwig
Amination (C-N bond formation)

Amine, Pd cat.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Iodophenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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